Cas no 1099679-83-0 (2-(3-chlorophenyl)-5-methylmorpholine)

• Product Name: 2-(3-chlorophenyl)-5-methylmorpholine
• CAS No: 1099679-83-0
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 4571917
• PubChem ID: 43367106
• Update Time: 2025-06-08

2-(3-chlorophenyl)-5-methylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-5-methylmorpholine

• Inchi： 1S/C11H14ClNO/c1-8-7-14-11(6-13-8)9-3-2-4-10(12)5-9/h2-5,8,11,13H,6-7H2,1H3
• InChI Key： DAGWNRUYMBGFSV-UHFFFAOYSA-N
• SMILES： N1C(C)COC(C2=CC=CC(Cl)=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-(3-chlorophenyl)-5-methylmorpholine

2-(3-Chlorophenyl)-5-Methylmorpholine: A Comprehensive Overview

2-(3-Chlorophenyl)-5-Methylmorpholine is a versatile organic compound with the CAS number 1099679-83-0. This compound belongs to the morpholine family, which is widely recognized for its applications in pharmaceuticals, agrochemicals, and materials science. The structure of 2-(3-Chlorophenyl)-5-Methylmorpholine consists of a morpholine ring substituted with a 3-chlorophenyl group at the 2-position and a methyl group at the 5-position, making it a valuable intermediate in various chemical syntheses.

The synthesis of 2-(3-Chlorophenyl)-5-Methylmorpholine typically involves nucleophilic substitution or ring-opening reactions, depending on the starting materials and desired stereochemistry. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste. Its unique electronic properties make it an attractive candidate for use in drug discovery programs targeting various therapeutic areas.

One of the most promising applications of 2-(3-Chlorophenyl)-5-Methylmorpholine lies in its potential as a building block for complex molecules with bioactive properties. For instance, researchers have explored its role in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chloro-substituted phenyl group enhances the compound's ability to interact with biological targets, while the morpholine ring provides structural rigidity and favorable pharmacokinetic profiles.

In addition to its pharmaceutical applications, 2-(3-Chlorophenyl)-5-Methylmorpholine has shown utility in materials science, particularly in the synthesis of advanced polymers and coatings. Its ability to form stable bonds under mild conditions makes it an ideal component for high-performance materials used in aerospace and electronics industries.

Recent studies have also highlighted the importance of 2-(3-Chlorophenyl)-5-Methylmorpholine in green chemistry initiatives. By incorporating this compound into sustainable chemical processes, scientists aim to reduce reliance on hazardous reagents and improve overall process efficiency. This aligns with global efforts to promote environmentally responsible practices across various industries.

In conclusion, 2-(3-Chlorophenyl)-5-Methylmorpholine (CAS No: 1099679-83-0) is a multifaceted compound with significant potential across diverse fields. Its structural versatility, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.